Cas no 1804850-17-6 (Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804850-17-6
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863945
• Update Time: 2025-05-20

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)8-6(12)3-5(9(13)14)7(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： CEHFEWFAIZCJTR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(CBr)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804850-17-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804850-17-6) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug discovery. This compound, characterized by its pyridine core adorned with bromo, bromomethyl, and difluoromethyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate imparts unique reactivity, making it an invaluable building block for medicinal chemists. The presence of multiple halogen atoms enhances its compatibility with a wide range of coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in the development of small molecule inhibitors targeting kinases and other enzyme-driven therapeutic targets. The bromomethyl and difluoromethyl groups in Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate provide excellent handles for further functionalization, enabling the rapid assembly of potent inhibitors. For instance, recent studies have demonstrated its utility in the synthesis of novel tyrosine kinase inhibitors (TKIs), which are critical in treating cancers such as leukemia and solid tumors. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

The pyridine core itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The modifications introduced by the bromo and difluoromethyl groups further expand its pharmacological potential. For example, the bromo substituent at the 5-position allows for facile introduction of additional functional groups via cross-coupling reactions, while the difluoromethyl group can modulate lipophilicity and metabolic resistance.

One of the most compelling aspects of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate is its adaptability in synthetic strategies. Researchers have leveraged this compound to develop novel scaffolds for antimicrobial agents, where the pyridine ring contributes to target binding while the halogenated substituents enhance bioavailability. Additionally, its application in the synthesis of neurokinin receptor antagonists has shown promise in treating inflammatory diseases and chronic pain conditions.

The growing interest in fluorinated compounds has also highlighted the significance of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate in modern drug discovery. Fluoroatoms are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of two fluorine atoms in this compound not only enhances its reactivity but also positions it as a key intermediate for developing next-generation therapeutics.

Recent advances in computational chemistry have further accelerated the use of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate in virtual screening campaigns. Molecular modeling studies have revealed that subtle modifications around the pyridine core can significantly alter binding affinities to biological targets. This has enabled medicinal chemists to design highly optimized lead compounds with improved efficacy and reduced side effects.

The synthetic methodologies involving Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate continue to evolve with advancements in synthetic organic chemistry. Recent reports have described innovative approaches for introducing additional functional groups at specific positions on the pyridine ring without compromising yield or purity. These developments have not only streamlined the synthesis process but also opened new avenues for exploring diverse chemical space.

In conclusion, Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804850-17-6) represents a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.